4-Ethoxy-2,2-dimethylbutanal
Overview
Description
“4-Ethoxy-2,2-dimethylbutanal” is a research chemical with the CAS number 1935200-96-6 . It has a molecular weight of 144.21 and a molecular formula of C8H16O2 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the canonical SMILES string: CCOCCC©©C=O . This indicates that the molecule contains an ethoxy group (CCO), a butanal group (CCC©C=O), and two methyl groups attached to the second carbon atom in the butanal group .
Scientific Research Applications
Organic Synthesis and Catalysis
- One-Pot Synthesis : A study detailed the one-pot synthesis of 3,3-dimethylpyrrolidine-2-carbonitriles from 4-chloro-2,2-dimethylbutanal, demonstrating an environmentally benign method that could be relevant for synthesizing derivatives of "4-Ethoxy-2,2-dimethylbutanal" (D’hooghe, Van Driessche, & Kimpe, 2009).
- Intermediate in Synthesis of Sweeteners : Another research effort focused on synthesizing 3,3-dimethylbutanal and 3,3-dimethylbutanol as intermediates in the synthesis of Neotame, a sweetening agent, indicating potential for "this compound" in similar synthetic pathways (Tanielyan & Augustine, 2012).
Material Science and Chemistry
- Sulfonic Acid Protection : A novel method was developed for protecting sulfonic acids using the 'safety-catch' principle, which involved compounds structurally related to "this compound". This method could be applicable in the synthesis of taurine derivatives and showcases the versatility in chemical synthesis (Seeberger, Griffin, Hardcastle, & Golding, 2007).
Pharmacology and Toxicology
- Metabolic Oxidation Products : Research into the toxicity of metabolic oxidation products related to 4-ethoxyaniline, which shares a functional group with "this compound," highlights the importance of understanding the biological interactions and potential toxicology of similar compounds (Lindqvist, Moldéus, & Lindeke, 1991).
properties
IUPAC Name |
4-ethoxy-2,2-dimethylbutanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-4-10-6-5-8(2,3)7-9/h7H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIGRAXBBASSCMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC(C)(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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